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Introduction
4-Amino-dihydro-furan-2-one hydrochloride, a heterocyclic compound belonging to the γ-

butyrolactone family, presents a scaffold of significant interest in medicinal chemistry and drug

development. The furanone core is a prevalent motif in numerous biologically active natural

products and synthetic compounds, exhibiting a wide range of therapeutic properties. This

technical guide provides a comprehensive overview of the known physical and chemical

properties, a plausible synthetic route, and the broader context of the biological activities of

related furanone derivatives. Due to the limited availability of specific experimental data for 4-
Amino-dihydro-furan-2-one hydrochloride (CAS No. 138846-59-0), this guide also

incorporates data from closely related analogs to provide a more complete picture for research

and development purposes.

Core Physical and Chemical Properties
Precise experimental data for 4-Amino-dihydro-furan-2-one hydrochloride is not widely

published. The following tables summarize the available information for the target compound
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and related furanone derivatives to offer a comparative perspective.

Table 1: Physical Properties of 4-Amino-dihydro-furan-2-one hydrochloride and Related

Compounds

Property
4-Amino-dihydro-
furan-2-one
hydrochloride

(3S)-3-
aminodihydrofuran
-2(3H)-one
hydrochloride

4-amino-5H-furan-
2-one

CAS Number 138846-59-0[1][2] 2185-03-7 13374861 (CID)[3]

Molecular Formula C₄H₈ClNO₂[2] C₄H₈ClNO₂ C₄H₅NO₂[3]

Molecular Weight 137.56 g/mol [2] 137.56 g/mol 99.09 g/mol [3]

Melting Point Data not available
210-220 °C

(decomposes)
Data not available

Boiling Point Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

Appearance Data not available Solid Data not available

Table 2: Chemical Identifiers of 4-Amino-dihydro-furan-2-one hydrochloride

Identifier Value

IUPAC Name 4-aminodihydrofuran-2(3H)-one hydrochloride

CAS Number 138846-59-0[1][2]

Molecular Formula C₄H₈ClNO₂[2]

Molecular Weight 137.56 g/mol [2]

SMILES C1(C(C(=O)O1)N)Cl

Note: Spectroscopic data such as 1H NMR, 13C NMR, IR, and mass spectrometry for 4-
Amino-dihydro-furan-2-one hydrochloride (CAS 138846-59-0) may be available from
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suppliers like BLD Pharm upon request.[1]

Experimental Protocols
While a specific, validated protocol for the synthesis of 4-Amino-dihydro-furan-2-one
hydrochloride is not readily available in the public domain, a plausible synthetic route can be

extrapolated from the synthesis of related 4-amino-2,5-dihydro-2-furanones. The following

protocol is a generalized procedure based on the tin(IV) chloride-promoted reaction of an

appropriate α-hydroxy nitrile with a β-dicarbonyl compound, followed by reduction and salt

formation.

Plausible Synthesis of 4-Amino-dihydro-furan-2-one hydrochloride

This proposed synthesis involves a multi-step process starting from commercially available

precursors.

Step 1: Synthesis of a Substituted 4-Amino-2(5H)-furanone

This step is adapted from the synthesis of 3-acyl-4-amino-2(5H)-furanones.[4]

Materials:

An appropriate α-hydroxy nitrile (e.g., glycolonitrile)

A β-keto ester (e.g., ethyl acetoacetate)

Tin(IV) chloride (SnCl₄)

Anhydrous toluene

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Ethyl acetate

Procedure:
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To a solution of the β-keto ester in anhydrous toluene, add the α-hydroxy nitrile and tin(IV)

chloride under a nitrogen atmosphere.

Reflux the reaction mixture for several hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and dilute with ethyl

acetate.

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and

stir vigorously.

Separate the organic layer, and extract the aqueous layer with ethyl acetate.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the 4-amino-

2(5H)-furanone derivative.

Step 2: Reduction of the 4-Amino-2(5H)-furanone

The double bond in the furanone ring can be selectively reduced via catalytic hydrogenation.

Materials:

Substituted 4-amino-2(5H)-furanone from Step 1

Palladium on carbon (Pd/C, 10%)

Methanol or ethanol

Hydrogen gas

Procedure:

Dissolve the 4-amino-2(5H)-furanone in methanol or ethanol in a hydrogenation vessel.
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Add a catalytic amount of 10% Pd/C.

Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir the mixture at room

temperature until the reaction is complete (monitored by TLC or GC-MS).

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude 4-amino-dihydro-furan-

2-one.

Step 3: Formation of the Hydrochloride Salt

Materials:

Crude 4-amino-dihydro-furan-2-one from Step 2

Anhydrous diethyl ether or ethyl acetate

Hydrochloric acid solution in a suitable solvent (e.g., 2M HCl in diethyl ether)

Procedure:

Dissolve the crude 4-amino-dihydro-furan-2-one in anhydrous diethyl ether or ethyl

acetate.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of the hydrochloric acid solution with stirring.

The hydrochloride salt should precipitate out of the solution.

Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under

vacuum to yield 4-Amino-dihydro-furan-2-one hydrochloride.

Potential Biological Activity and Signaling Pathways
Specific biological activity and signaling pathway information for 4-Amino-dihydro-furan-2-
one hydrochloride is not currently available in published literature. However, the furanone
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scaffold is a key pharmacophore in a multitude of compounds with diverse biological activities.

[5]

Derivatives of 2(5H)-furanone have been reported to exhibit a broad range of pharmacological

effects, including:

Antimicrobial Activity: Many furanone derivatives have shown potent antibacterial and

antifungal properties.[6]

Anti-inflammatory Effects: The furan ring can act as a bioisostere for other aromatic systems,

contributing to anti-inflammatory activity.

Anticancer Properties: Certain furanone derivatives have demonstrated cytotoxic effects

against various cancer cell lines.

The biological activities of furan-containing compounds are often attributed to the ability of the

furan ring to participate in various biological interactions.[5] It is plausible that 4-Amino-
dihydro-furan-2-one hydrochloride could serve as a valuable building block for the synthesis

of novel therapeutic agents targeting these or other pathways. Further research is required to

elucidate the specific biological profile of this compound.

Visualizations
Diagram 1: Plausible Synthetic Workflow for 4-Amino-dihydro-furan-2-one hydrochloride
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Step 1: Furanone Synthesis

Step 2: Reduction

Step 3: Salt Formation

Alpha-hydroxy nitrile

SnCl4, Toluene
Reflux

Beta-keto ester

4-Amino-2(5H)-furanone

[1]

H2, Pd/C
Methanol

4-Amino-dihydro-furan-2-one

HCl in Diethyl Ether

4-Amino-dihydro-furan-2-one
hydrochloride

Click to download full resolution via product page

Caption: Plausible synthetic route to 4-Amino-dihydro-furan-2-one hydrochloride.
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Conclusion
4-Amino-dihydro-furan-2-one hydrochloride is a chemical entity with potential for further

investigation in the fields of medicinal chemistry and materials science. While specific

experimental data for this compound remains scarce, this guide provides a foundational

understanding of its basic properties and a viable pathway for its synthesis. The rich biological

activity profile of the broader furanone class suggests that this compound could be a valuable

starting point for the development of novel bioactive molecules. Further research is warranted

to fully characterize its physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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